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Compound of Interest

Compound Name: KN-93 hydrochloride

Cat. No.: B560180 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of KN-93 hydrochloride for use in research applications. This guide is

intended for researchers, scientists, and professionals in drug development.

Introduction
KN-93 hydrochloride is a cell-permeable, reversible, and competitive inhibitor of

Ca2+/calmodulin-dependent protein kinase II (CaMKII), with a Ki (inhibition constant) of 370

nM.[1][2][3][4] It acts by binding to the calmodulin binding site on CaMKII, thereby preventing

its activation. Due to its crucial role in cell signaling, including cell cycle regulation and

apoptosis, KN-93 is a widely used tool in biological research.[5] Proper preparation and storage

of KN-93 hydrochloride stock solutions are critical for ensuring experimental reproducibility

and accuracy.

Chemical Properties and Data
A summary of the key quantitative data for KN-93 hydrochloride is presented in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b560180?utm_src=pdf-interest
https://www.benchchem.com/product/b560180?utm_src=pdf-body
https://www.benchchem.com/product/b560180?utm_src=pdf-body
https://www.medchemexpress.com/KN-93-hydrochloride.html
https://www.medkoo.com/products/16172
https://dcchemicals.com/product_show-DC24206.html
https://www.selleckchem.com/products/kn-93-hydrochloride.html
https://www.sigmaaldrich.com/US/en/product/mm/422708
https://www.benchchem.com/product/b560180?utm_src=pdf-body
https://www.benchchem.com/product/b560180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Name

N-[2-[[[3-(4-chlorophenyl)-2-

propen-1-

yl]methylamino]methyl]phenyl]-

N-(2-hydroxyethyl)-4-

methoxybenzenesulfonamide

hydrochloride

[2]

CAS Number 1956426-56-4 [2][3][4][6]

Molecular Formula C₂₆H₃₀Cl₂N₂O₄S [2][6]

Molecular Weight 537.50 g/mol [2][6]

Appearance Off-white to crystalline solid [5][7]

Purity ≥95% (HPLC) [5]

Solubility

DMSO: ≥31 mg/mL (57.67

mM) to 100 mg/mL (186.04

mM) Ethanol: 30 mg/mL to 50

mg/mL Water: 0.45 mg/mL

(0.84 mM); requires sonication

and warming.

[1][4][6][7][8]

Storage (Solid)

Store at 4°C or -20°C, sealed,

away from moisture and light.

Stable for at least 3-4 years.

[4][6][7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 4 months or -80°C for up

to 1 year. Avoid repeated

freeze-thaw cycles.

[4][5][6][8]

Signaling Pathway of KN-93 Hydrochloride
KN-93 hydrochloride inhibits the CaMKII signaling pathway. The diagram below illustrates the

mechanism of action.
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Caption: Mechanism of CaMKII inhibition by KN-93 hydrochloride.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of KN-93 hydrochloride in

DMSO, a commonly used solvent due to the compound's high solubility.

Materials:

KN-93 hydrochloride powder (Molecular Weight: 537.50 g/mol )

Anhydrous/fresh Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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Acclimatization: Before opening, allow the vial of KN-93 hydrochloride powder to equilibrate

to room temperature for 15-20 minutes. This prevents condensation of moisture, which can

affect the compound's stability and mass.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of KN-
93 hydrochloride.

Formula: Mass (mg) = Desired Concentration (mM) × Volume (L) × Molecular Weight (

g/mol )

Example for 1 mL (0.001 L) of a 10 mM solution: Mass (mg) = 10 mM × 0.001 L × 537.50

g/mol = 5.375 mg

Weighing: Carefully weigh out the calculated amount (e.g., 5.375 mg) of KN-93
hydrochloride powder using an analytical balance and place it into a sterile microcentrifuge

tube or vial.

Solvent Addition: Add the calculated volume of fresh DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO. It is recommended to use newly

opened DMSO as absorbed moisture can reduce the solubility of the compound.[1][4][8]

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid

dissolution if necessary, but check the manufacturer's recommendations.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.[4][8]

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C for short-term use (up to 4 months) or at -80°C for long-term

storage (up to 1 year).[5][6][8] Protect from light.

Workflow for Stock Solution Preparation
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The following diagram outlines the workflow for preparing the KN-93 hydrochloride stock

solution.
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Caption: Workflow for KN-93 hydrochloride stock solution preparation.

Safety Precautions
Handle KN-93 hydrochloride in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed information on handling and potential

hazards.

KN-93 hydrochloride is for research use only and should not be used in humans.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560180#how-to-prepare-a-stock-solution-of-kn-93-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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